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Compound of Interest

(1-Methylpiperidin-4-
Compound Name:

yl)methanamine hydrochloride
CAS No.: 1185296-75-6

Cat. No.: B12100261

Get Quote

Executive Summary

4-(Aminomethyl)-1-methylpiperidine (CAS: 7149-42-0) is a bifunctional heterocyclic building
block critical in modern drug discovery, particularly for synthesizing G-protein coupled receptor
(GPCR) ligands and indole-carboxamide viral inhibitors.[1][2][3] Its structure features a primary
amine (nucleophilic handle) and a tertiary cyclic amine (solubility/basicity modulator).[2][3][4]

While an invaluable scaffold, this molecule presents a dual-threat hazard profile: it is both
corrosive (causing irreversible tissue damage) and flammable (flash point ~39-50°C).[1][2][3]
This guide synthesizes physicochemical data with rigorous handling protocols to ensure
operational safety without compromising experimental throughput.

Vital Statistics & Physicochemical Profile[1][2][3][4]
[5]

The following data aggregates experimental values from multiple authoritative sources to
establish a baseline for handling.
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Property Value Technical Note

Distinct from non-methylated
CAS Number 7149-42-0 analog (CAS 7144-05-0).[1][2]

[3]

Molecular Weight: 128.22

Formula C7H1sN2
g/mol .[1][3][4]
) o Colorless to light yellow;
Physical State Liquid o
amine-like odor.[1][3][4]
- . . Exp.[3][4] Value: 83°C @ 48
Boiling Point ~160°C (Atmospheric)
mmHg [1].[1][3][4]
Flammable Liquid (Cat 3).[3][4]
_ Vapor ignition risk exists at
Flash Point 39°C - 50°C )
ambient lab temps [1, 2].[2][3]
[4][5]
Density 0.90 -0.91 g/mL Lighter than water.[3][4]
Rapidly absorbs atmospheric
Basicity High (pKa ~10) CO2 (carbamate formation).[2]
[31[4]
Solubility Miscible in water Exothermic dissolution.[3][4]

Comprehensive Hazard Analysis
Mechanism of Toxicity (Corrosivity)

GHS Classification: Skin Corrosion Category 1B (H314).[3][4][5] Unlike simple irritants, 4-
(Aminomethyl)-1-methylpiperidine causes alkaline hydrolysis of protein and saponification of
lipids in human tissue.[1][2][3]

e The Threat: The primary amine attacks cell membrane lipids, while the high pH causes
liquefactive necrosis.[1][4] This allows the chemical to penetrate deeper into tissue even after
surface washing.[2][3][4]
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e Ocular Risk: Contact with eyes can cause permanent corneal opacification and blindness
(Eye Dam. 1).[3][4]

Flammability & Vapor Dynamics

GHS Classification: Flammable Liquid Category 3 (H226).[3][4]

e With a flash point as low as 39°C (102°F), the liquid can evolve ignitable vapors near hot
plates, heating mantles, or static discharge sources.[1][2][4]

» Vapor Density: Heavier than air.[1][3][4] Vapors may travel along bench surfaces to distant
ignition sources.[2][3][4]

Operational Handling Protocol
Engineering Controls

e Primary Barrier: All transfers and reactions must occur within a certified chemical fume hood
with a face velocity of 80—100 fpm.[1][3][4]

 Inert Atmosphere: Due to hygroscopicity and CO: sensitivity, store and handle under
Nitrogen or Argon.[1][2][4]

» Static Control: Ground and bond containers during transfer, especially when using metal
drums.

Personal Protective Equipment (PPE) Matrix

Standard latex gloves are insufficient for diamines.[3][4]
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PPE Component

Specification

Rationale

Hand Protection (Splash)

Nitrile (Double gloved)

Minimum 5 mil thickness.[1][2]
[3] Change immediately upon
splash.[2][3][4]

Hand Protection (Immersion)

Butyl Rubber or Laminate

Required for spill cleanup or
prolonged handling.[3][4]
Amines permeate nitrile
rapidly.[2][3][4]

Eye Protection

Chemical Goggles + Face
Shield

Safety glasses do not protect
against corrosive splashes or

vapors.[3][4]

Body Protection

Flame-Resistant Lab Coat

Synthetic fibers (polyester) can
melt into skin if ignited.[2][3][4]

Visual Workflow: Safety Decision Matrix

Task: Handle 4-(Aminomethyl)-1-methylpiperidine

Assessment:
Volatile & Corrosive

Engineering Control:
Fume Hood REQUIRED
Inert Gas Blanket

Critical Warning

Flash Point ~39°C
Keep away from Heat Sources

PPE Selection:
hield

- Butyl/Nitrile (Double)
- FR Lab Coat

Execution:
Transfer via Syringe/Cannula
Avoid Open Pouring

Disposal:
Basic Waste Stream
NO Oxidizers

Click to download full resolution via product page

Figure 1: Operational workflow emphasizing the hierarchy of controls for handling flammable

corrosive amines.

Emergency Response Protocols

Exposure Response (Self-Validating Steps)
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The "Self-Validating" aspect means the protocol includes checks to ensure the action is
working (e.g., checking pH).[1][2][3][4]

» Skin Contact:
o Action: Immediately flush with water for 15 minutes.[1][3][4]
o Validation: Do not stop until the "soapy" feeling (tissue liquefaction) is gone.[3][4]

o Contraindication: Do not use vinegar (acid) to neutralize on skin; the exotherm can cause
thermal burns on top of chemical burns.[3][4]

e Eye Contact:

o Action: Force eyelids open and flush with eyewash station.[1][3][4]

o Time: Minimum 15 minutes. Seconds count to prevent blindness.[2][3][4]
« Inhalation:

o Action: Move to fresh air immediately. If breathing is labored, oxygen should be
administered by trained personnel.[1][2][3][4]

Spill Management Logic
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Spill Detected

Assess Size

Small (<50mL)
Inside Hood

Large (>50mL)
Or Outside Hood

Absorb with
Dry Sand/Vermiculite
(Do NOT use paper towels)

EVACUATE LAB
Call EHS/Fire Dept

..‘

Collect & Label NOTE: Paper towels may igniteT

'Flammable Corrosive' due to exotherm/flammability

Click to download full resolution via product page

Figure 2: Decision logic for spill containment. Note the prohibition of combustible absorbents
(paper) due to flammability risks.[2][3]

Synthesis Context & Stability
Reactivity Profile

e Nucleophilicity: The primary amine (aminomethyl group) is highly nucleophilic and will react
rapidly with electrophiles (acid chlorides, anhydrides, alkyl halides).[1][2][4]

o Exotherm Warning: Reactions with acid chlorides release HCI and significant heat.[1][3][4]
Always cool the reaction vessel (0°C) and add the electrophile dropwise to control the
exotherm and prevent vapor generation.

e Scavenging: The tertiary amine (N-methyl piperidine ring) can act as an internal base (HCI
scavenger), but an external base (TEA/DIPEA) is often still required to drive reactions to
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completion.[1][2][3]
Storage[1][2][3]1[4][7]
« Conditions: Store in a cool, dry place (<25°C).
« Incompatibility: Segregate from Strong Oxidizers (fire risk) and Acids (violent reaction).[3][4]

o Shelf Life: Re-test purity every 6 months; degradation is usually signaled by yellow/brown
discoloration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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